Cas no 56983-60-9 (4,6(1H,5H)-Pyrimidinedione, 2-amino-5-nitroso-)

• Product Name: 4,6(1H,5H)-Pyrimidinedione, 2-amino-5-nitroso-
• CAS No: 56983-60-9
• MF: C₄H₅N₅O₂
• MW: 155.114799261093
• CID: 386224
• Update Time: 2024-01-29

4,6(1H,5H)-Pyrimidinedione, 2-amino-5-nitroso- Chemical and Physical Properties

Names and Identifiers

• 4,6(1H,5H)-Pyrimidinedione, 2-amino-5-nitroso-
• 2,4-Diamino-6-hydroxy-5-nitrosopyrimidine
• 2-amino-5-nitroso-1H-pyrimidine-4,6-dione
• 2-Amino-5-nitrosopyrimidine-4,6-dione
• AC1L863W
• AG-G-00699
• CTK1H4894
• NSC278892
• NSC-278892
• 2 4-DIAMINO-6-HYDROXY-5-NITROS0PYRIMIDINE

• Inchi： 1S/C4H5N5O2/c5-2-1(9-11)3(10)8-4(6)7-2/h(H5,5,6,7,8,10)
• InChI Key： HVMRLFSFHWCUCG-UHFFFAOYSA-N
• SMILES： C1(N)=NC(O)=C(N=O)C(N)=N1

Computed Properties

• Exact Mass: 156.02842
• Monoisotopic Mass: 156.028
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 2.19
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.861
• PSA: 113.98
• LogP: -1.44280